Cas no 2567498-15-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid)

2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid is a protected benzimidazole derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The 1-methyl-1H-1,3-benzodiazole core enhances stability, while the carboxylic acid functionality allows for further conjugation or derivatization. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications, where controlled reactivity and orthogonal protection strategies are essential. Its structural features make it suitable for constructing complex heterocyclic scaffolds with precise functionalization.
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid structure
2567498-15-9 structure
Product Name:2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
CAS No:2567498-15-9
MF:C24H19N3O4
MW:413.425365686417
CID:6483108
PubChem ID:165884584
Update Time:2025-10-29

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26621554
    • 2567498-15-9
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
    • Inchi: 1S/C24H19N3O4/c1-27-21-12-14(22(28)29)10-11-20(21)25-23(27)26-24(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19H,13H2,1H3,(H,28,29)(H,25,26,30)
    • InChI Key: SEXOPGLPVPFICT-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC2C=CC(C(=O)O)=CC=2N1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 413.13755610g/mol
  • Monoisotopic Mass: 413.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 93.4Ų

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26621554-0.05g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
0.05g
$1657.0 2025-03-20
Enamine
EN300-26621554-0.1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
0.1g
$1735.0 2025-03-20
Enamine
EN300-26621554-0.25g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
0.25g
$1814.0 2025-03-20
Enamine
EN300-26621554-0.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
0.5g
$1893.0 2025-03-20
Enamine
EN300-26621554-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
1.0g
$1971.0 2025-03-20
Enamine
EN300-26621554-2.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
2.5g
$3865.0 2025-03-20
Enamine
EN300-26621554-5.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
5.0g
$5719.0 2025-03-20
Enamine
EN300-26621554-10.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
2567498-15-9 95.0%
10.0g
$8480.0 2025-03-20

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid

Comprehensive Analysis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2567498-15-9)

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 2567498-15-9) is a specialized Fmoc-protected benzimidazole derivative widely utilized in peptide synthesis, pharmaceutical research, and bioconjugation. Its unique structure combines a benzimidazole core with an Fmoc-protected amino group, making it a valuable intermediate in drug discovery and material science. Researchers frequently search for "Fmoc-benzimidazole derivatives" or "CAS 2567498-15-9 applications," reflecting its growing relevance in biomedical engineering and organic chemistry.

In recent years, the demand for high-purity heterocyclic compounds like 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid has surged due to advancements in targeted drug delivery systems and proteomics. The compound's carboxylic acid moiety enables facile conjugation with biomolecules, addressing trending topics such as "click chemistry in drug design" and "small-molecule probes for imaging." Its Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique dominating discussions in "peptide therapeutics 2024" forums.

From a synthetic perspective, CAS 2567498-15-9 exhibits exceptional stability under standard coupling conditions, a feature highlighted in queries like "how to handle Fmoc-amino acid derivatives." The methyl-substituted benzimidazole scaffold contributes to enhanced metabolic resistance, aligning with industry searches for "improving oral bioavailability." Analytical studies confirm its utility in creating fluorescent tags and enzyme inhibitors, resonating with "molecular imaging tools" research trends.

Quality control protocols for 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid emphasize HPLC purity verification and mass spectrometry characterization, addressing common purchaser concerns like "certificate of analysis for research chemicals." The compound's solubility in DMSO/DMF makes it ideal for high-throughput screening applications, a hotspot in "AI-driven drug discovery" methodologies. Storage recommendations (-20°C under inert atmosphere) cater to FAQs about "long-term stability of Fmoc compounds."

Emerging applications include its role in designing kinase inhibitor libraries and covalent protein modifiers, topics frequently explored in "precision medicine updates." The benzodiazole-6-carboxylic acid segment enables metal-chelating properties, connecting to searches for "multifunctional pharmaceutical intermediates." Regulatory-compliant production (following ICH Q7 guidelines) ensures its adoption in GMP-compatible syntheses, a critical factor for "CMC documentation requirements" inquiries.

In conclusion, CAS 2567498-15-9 represents a versatile building block bridging medicinal chemistry and biomaterials science. Its alignment with trending search terms like "next-gen peptide mimetics" and "scaffold hopping strategies" underscores its interdisciplinary importance. Future research directions may explore its cryo-EM compatibility or RNA-targeting potential, areas gaining traction in "2024 pharmaceutical forecasts."

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd